Cas no 52298-91-6 (1-allyl-1H-benzod1,2,3triazole)

• Product Name: 1-allyl-1H-benzod1,2,3triazole
• CAS No: 52298-91-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD00760406
• CID: 840876
• PubChem ID: 3627630
• Update Time: 2025-04-19

1-allyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-1H-benzo[d][1,2,3]triazole
• 1-allyl-1H-1,2,3-benzotriazole
• 1-Allyl-1H-benzotriazole
• 1-Allylbenzotriazole
• 1-N-allylbenzotriazole
• 2-N-allylbenzotriazole
• 557455_ALDRICH
• AC1MTNN6
• AG-F-78136
• CTK4J5723
• N-1-allylbenzotriazole
• N-prop-2-en-1-ylbenzotriazole
• SureCN253038
• 1-ALLYLBENZOTRIAZOLE 96
• 1-prop-2-enylbenzotriazole
• ZB013405
• W6711
• ST24021204
• AKOS003644535
• DB-032421
• SCHEMBL253038
• DS-18499
• MFCD00760406
• CS-0157992
• DTXSID90394445
• SY102123
• 52298-91-6
• L10058
• 1-ALLYLBENZOTRIAZOLE 96
• 1-allyl-1H-benzod1,2,3triazole

• MDL： MFCD00760406
• Inchi： 1S/C9H9N3/c1-2-7-12-9-6-4-3-5-8(9)10-11-12/h2-6H,1,7H2
• InChI Key： SZWKYXJUXZLUDP-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.13
• Boiling Point: 292 ºC
• Flash Point: 130 ºC
• Refractive Index: n20/D 1.5760(lit.)
• Solubility: Not available

1-allyl-1H-benzod1,2,3triazole Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles